5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester, 95%

• IUPAC Name: methyl 5-methyl-2-pyridin-3-yl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C11H10N2O2S/c1-7-9(11(14)15-2)13-10(16-7)8-4-3-5-12-6-8/h3-6H,1-2H3
• InChI Key: DZGVWUXCYCXRJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CN=CC=C2)C(=O)OC
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol

Description

“5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester” is a chemical compound that contains a thiazole ring. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Molecular Structure Analysis

The molecular structure of thiazole compounds, including “5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester”, is characterized by a five-membered ring containing nitrogen and sulfur atoms. This structure allows for aromaticity and the presence of many reactive positions where various chemical reactions can take place.

Mechanism of Action

The mechanism of action of thiazole compounds can vary depending on their specific structure and the biological system they interact with. They may activate or inhibit biochemical pathways and enzymes or stimulate or block receptors in biological systems. The specific mechanism of action for “5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester” is not detailed in the literature.

Safety and Hazards

Based on the available information, thiazole compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Thiazole compounds have been the focus of medicinal chemists due to their potential in developing novel therapeutic agents for a variety of pathological conditions. Future research could focus on exploring the specific properties and potential applications of “5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester”.